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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703

Essential Safety and Handling Guide for
Disperse Red 91

Disclaimer: A specific Safety Data Sheet (SDS) for Disperse Red 91 (CAS Nos. 34231-26-0,
12236-10-1) was not readily available. The following guidance is based on the general
properties of anthraquinone-derived disperse dyes and information from SDSs of similar
compounds like Disperse Red 1, 5, and 11. It is imperative for researchers to conduct a
thorough risk assessment for their specific laboratory conditions before handling this chemical.

Disperse Red 91 is a red dye derived from anthraquinone, utilized in plastics, textiles, and
cosmetics.[1] As a fine powder, it poses a risk of dust formation and inhalation. This guide
provides essential safety protocols, operational procedures, and disposal plans for laboratory
personnel.

Hazard Identification and Personal Protective
Equipment

Handling Disperse Red 91 requires stringent adherence to safety protocols to minimize
exposure. The primary hazards include potential skin and eye irritation, respiratory tract
irritation if inhaled, and possible allergic skin reactions.[2][3] Like many dyes, it may also be
harmful if swallowed.[3][4]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

) Protects eyes from dust
] Chemical safety goggles or ) ]
Eye and Face Protection o ] particles and potential
glasses with side-shields.

splashes.
Chemical-resistant gloves Prevents direct skin contact,
Skin Protection (e.g., nitrile). A fully buttoned which can cause irritation or
lab coat. allergic reactions.

Required when handling the
) ) NIOSH-approved respirator for  powder outside of a fume hood
Respiratory Protection o
dusts. or when dust generation is

likely.

Operational Plan for Handling Disperse Red 91

A systematic approach to handling Disperse Red 91 is crucial for maintaining a safe laboratory

environment.
1. Preparation:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
inhalation.

e Ensure an eyewash station and safety shower are readily accessible.[3]

o Assemble all necessary equipment and reagents before handling the dye.
o Wear the appropriate PPE as specified in the table above.

2. Handling and Use:

e Avoid generating dust when weighing or transferring the powder.[3][5] Use techniques such
as careful scooping and gentle handling.

« If possible, dampen the solid spill material with water to prevent it from becoming airborne

during cleanup.
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e Do not eat, drink, or smoke in the handling area.[4][5][6]
o Keep the container tightly closed when not in use.[3][5]
3. Spill Management:

e Minor Spills: For small spills, carefully sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal.[3][5] The area can then be cleaned with soap and
water.

e Major Spills: In the event of a large spill, evacuate the area and alert the appropriate safety
personnel.

4. Disposal Plan:

o All waste, including contaminated PPE and unused dye, must be treated as hazardous
waste.

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations.[5] Do not discharge into drains or the environment.[5][6]

o Contaminated materials should be placed in a sealed and clearly labeled waste container.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[5]

Skin Contact

Immediately remove contaminated clothing.[5]
Wash the affected area thoroughly with soap
and plenty of water.[4][5][7] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[5][7] Remove contact
lenses if present and easy to do.[6] Seek

medical attention.

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth
with water.[6] Never give anything by mouth to
an unconscious person.[4] Seek immediate

medical attention.

Visualizing Safe Handling and Hazard Control

To further clarify the procedural steps and safety hierarchy, the following diagrams are

provided.
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Workflow for Handling Disperse Red 91
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Disperse
red 91]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076703#personal-protective-equipment-for-handling-
disperse-red-91]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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